3-amino-N-methyl-N-phenylbenzamide

• IUPAC Name: 3-amino-N-methyl-N-phenylbenzamide
• InChI: InChI=1S/C14H14N2O/c1-16(13-8-3-2-4-9-13)14(17)11-6-5-7-12(15)10-11/h2-10H,15H2,1H3
• InChI Key: PKOVFFWYXWEFSN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)N
• Molecular Formula: C14H14N2O
• DSSTOX Substance ID: DTXSID20353949
• Molecular Weight: 226.27 g/mol
• CAS No.: 14309-78-5

Description

3-amino-N-methyl-N-phenylbenzamide is a useful research compound. Its molecular formula is C14H14N2O and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Exposure Assessment and Human Health Impact

3-amino-N-methyl-N-phenylbenzamide and related compounds have been a subject of study in the context of human exposure and health impacts. Studies have documented the presence of such compounds in human urine, indicating exposure through diet or other environmental sources. For instance, a study focused on the presence of carcinogenic heterocyclic amines, including compounds structurally similar to this compound, in the urine of healthy volunteers consuming a normal diet. It was observed that humans are continually exposed to these compounds through food, and these could potentially form endogenously (Ushiyama et al., 1991). Additionally, the metabolic pathways and elimination of related compounds, like methyl, iso-, and n-butyl paraben, were investigated to understand their persistence and bioaccumulation potential in humans (Moos et al., 2016).

Diagnostic and Therapeutic Applications

Compounds structurally similar or related to this compound have also been studied for their diagnostic and therapeutic potential. For example, I123-IDAB, a radiolabeled benzamide, has been utilized in scintigraphy to visualize sigma receptors in vivo, offering insights into the potential clinical applicability of such compounds in conditions like melanoma and non-small cell lung carcinoma (Everaert et al., 1997).

Evaluation of Potential Health Risks

A significant area of research involves the assessment of potential health risks associated with exposure to this compound and similar compounds. Studies have investigated the urinary concentrations of parabens, environmental phenols, and other related compounds to understand the extent of human exposure and potential health risks. For example, a study focused on the urinary concentrations of four parabens in the U.S. population indicated widespread exposure, with variations observed based on sex and race/ethnicity (Calafat et al., 2010).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.